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Compound Name: GA-017

Cat. No.: B10830394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinases

1 and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3] This pathway plays

a crucial role in regulating organ size, cell proliferation, and apoptosis.[4][5] In three-

dimensional (3D) cell culture models, which more closely mimic the physiological

microenvironment of tumors, cell proliferation can be slower compared to traditional 2D

cultures.[5] GA-017 has been identified as a molecule that promotes cell proliferation,

particularly in 3D spheroid and organoid cultures.[4][5]

These application notes provide a comprehensive overview and detailed protocols for the use

of GA-017 in A431 human epidermoid carcinoma spheroid cultures. A431 cells are a widely

used model in cancer research, particularly for studies involving the epidermal growth factor

receptor (EGFR) signaling pathway. The information presented here is intended to guide

researchers in utilizing GA-017 to enhance the growth of A431 spheroids for various research

applications, including drug discovery and cancer biology studies.

Mechanism of Action
GA-017 functions by inhibiting the kinase activity of LATS1/2.[1][4] This inhibition prevents the

phosphorylation of Yes-associated protein (YAP) and Transcriptional coactivator with PDZ-

binding motif (TAZ), the primary downstream effectors of the Hippo pathway.[1][4]
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Unphosphorylated YAP/TAZ is stabilized and translocates to the nucleus, where it acts as a

transcriptional co-activator, leading to the expression of genes that promote cell proliferation

and inhibit apoptosis.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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